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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Introduction

Acid Violet 90, identified by CAS number 6408-29-3 and Colour Index number 18762, is a

synthetic, water-soluble dye.[1][2] Chemically, it is classified as a monoazo 1:2 metal complex,

specifically a chromium complex.[2][3] This structure contributes to its notable fastness

properties.[4] Appearing as a reddish-purple or violet powder, Acid Violet 90 is utilized across

various industries, from textiles and leather to inks and paper.[1][3][5][6] Beyond its industrial

use, it has found niche applications in biomedical research as a histological stain and a

potential modulator of enzymatic activity, making it a compound of interest for researchers and

scientists.[7][8] This guide provides a comprehensive overview of its chemical properties,

synthesis, applications, biological mechanism, and safety protocols.

Chemical and Physical Properties
Acid Violet 90 exhibits distinct chemical and physical characteristics that define its applications

and handling requirements. It is soluble in water, producing a bluish-red solution, and also

soluble in ethanol, where it forms a yellow-light purple solution.[1] Its chemical behavior in the

presence of strong acids and bases is a key identifier; it turns bluish-red in concentrated

sulfuric acid and forms precipitates when strong acids or bases are added to its aqueous

solution.[3]

Table 1: Chemical Identification of Acid Violet 90
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Property Value

CAS Number 6408-29-3[1][9]

C.I. Number 18762[2][9]

Chemical Class Monoazo 1:2 Metal Complex[2]

Molecular Formula
C40H27CrN8Na2O10S2[10] or

C40H26CrN8O10S2·H·2Na[11]

Molecular Weight

446.41 g/mol (Note: This corresponds to a

simpler, non-complexed formula and is often

cited, but the complex itself is larger)[1][5]

Physical Appearance Reddish purple / Violet Powder[2][3]

Synonyms
Acid Bordeaux B, Bordeaux MB, Acid Rubine M-

B, Acid Violet SB, C.I. Acid Violet 90[1][9][11]

Table 2: Physical and Solubility Properties of Acid Violet 90

Property Value

Solubility in Water Soluble; forms a blue-ray red solution.[1]

Solubility in Ethanol Soluble; forms a yellow-light purple solution.

Behavior in Conc. H₂SO₄
Turns blue-light red; becomes red upon dilution.

[1][3]

Behavior in Aqueous HCl
Forms an orange solution with a red precipitate.

[3]

Behavior in Aqueous NaOH Forms a red solution with a red precipitate.[3]

Melting Point Approx. 270°C (decomposes)

Light Fastness 5-6[2]

Washing Fastness 4-5[2]
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Synthesis of Acid Violet 90
The manufacturing process for Acid Violet 90 is a multi-step chemical synthesis.[3][5] It begins

with the diazotization of 4-Amino-3-hydroxynaphthalene-1-sulfonic acid. The resulting diazo

compound is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5] The final step

involves treating this coupled product in an aqueous solution with a chromium salt to form the

stable 1:2 chromium complex.[3]

Starting Materials Synthesis Steps
Final Product

4-Amino-3-hydroxynaphthalene-
1-sulfonic acid Diazotization

3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one

Azo Coupling
Diazo Intermediate

Chromium
Complexation

Azo Dye Intermediate
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Caption: Synthesis workflow for Acid Violet 90.

Industrial and Research Applications
Acid Violet 90 is a versatile dye used in several industrial processes. Its primary application is

in the dyeing of protein-based and polyamide fibers.[1][12] It is also used for direct printing on

certain fabrics and for coloring leather and paper.

Table 3: Summary of Key Applications
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Sector Application Description

Textile Industry Dyeing & Printing

Used for dyeing wool, silk, and

polyamide (nylon) fibers and

their blends.[1][12]

Leather Industry Dyeing
Imparts a violet color to leather

goods.[5]

Paper & Ink Colorant

Used for surface shading of

paper and as a colorant in

inks.[1][6]

Biomedical Research Histological Stain
Stains nuclei and cytoplasm for

microscopic examination.[7][8]

Cell Biology Cell Cycle Marker

Has been used as a marker for

the G1 phase of the cell cycle.

[7]

Biochemistry Enzyme Inhibitor
Investigated as a potential

serine protease inhibitor.[7][8]

Biological Mechanism of Action
In research settings, Acid Violet 90 has demonstrated specific biological activities. As a

histological stain, its acidic nature allows it to bind to positively charged components within the

cell, such as proteins in the nuclei and cytoplasm, through adsorption.[7][8]

More significantly for drug development professionals, Acid Violet 90 has been identified as a

potential serine protease inhibitor.[7][8] By inhibiting these enzymes, it can interfere with protein

synthesis and subsequent cell division.[7] The literature reports that this inhibitory effect can be

reversed by cycloheximide, which is itself a known inhibitor of protein synthesis.[7][8] This

suggests a complex interaction that warrants further investigation.
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Caption: Postulated biological mechanism of Acid Violet 90.

Analytical Methodologies
The identification and quantification of Acid Violet 90, particularly in complex matrices like

wastewater or dyed textiles, require advanced analytical techniques. High-performance liquid

chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), often coupled
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with mass spectrometry (MS/MS), are powerful methods for its separation and detection.[13]

UV-Visible spectroscopy is also commonly used for quantitative analysis, especially in

adsorption studies.[13]

Sample Preparation
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Chromatographic Separation
(UPLC / HPLC)

Detection & Identification
(MS/MS, UV-VIS)

Data Analysis &
Quantification
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Caption: General analytical workflow for Acid Violet 90.

Safety and Handling
According to available safety data, Acid Violet 90 is considered hazardous. It is harmful if

swallowed and can cause irritation to the skin, eyes, and respiratory tract.[14] GHS

classifications indicate it causes serious eye irritation and is harmful to aquatic life with long-

lasting effects.[15]

Table 4: Safety and Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/figure/Chemical-structure-of-the-acid-mixture-AM-a-Acid-Violet-90-AV90-b-Acid-Red-357_fig1_353579122
https://www.researchgate.net/figure/Chemical-structure-of-the-acid-mixture-AM-a-Acid-Violet-90-AV90-b-Acid-Red-357_fig1_353579122
https://www.benchchem.com/product/b12765606?utm_src=pdf-body-img
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170315/14895483881902906.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Violet-90
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information

GHS Hazard Statements

H319: Causes serious eye irritation.[15]H412:

Harmful to aquatic life with long lasting effects.

[15]

Primary Hazards
Harmful if swallowed.[14]Irritating to eyes, skin,

and mucous membranes.[14]

Personal Protective Equipment
Chemical safety goggles, rubber gloves,

protective clothing.[14][16]

Engineering Controls
Use only in a chemical fume hood. Ensure

adequate ventilation to minimize dust.[14]

First Aid (Eyes)
Immediately flush with plenty of water for at

least 15 minutes.[14]

First Aid (Skin) Wash with plenty of soap and water.[14]

Disposal

Must be handled as hazardous waste in

accordance with local and national regulations.

[17][18]

Researchers and laboratory personnel must handle this chemical with care, utilizing

appropriate personal protective equipment and engineering controls to minimize exposure.[14]

[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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